Cas no 2229311-42-4 (3-(4-bromo-5-methoxythiophen-2-yl)propanal)

• Product Name: 3-(4-bromo-5-methoxythiophen-2-yl)propanal
• CAS No: 2229311-42-4
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 6384495
• PubChem ID: 165976038
• Update Time: 2025-06-12

3-(4-bromo-5-methoxythiophen-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methoxythiophen-2-yl)propanal
• 2229311-42-4
• EN300-1917185

• Inchi： 1S/C8H9BrO2S/c1-11-8-7(9)5-6(12-8)3-2-4-10/h4-5H,2-3H2,1H3
• InChI Key： FBOMKAAJPNXABC-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CCC=O

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-(4-bromo-5-methoxythiophen-2-yl)propanal

Research Brief on 3-(4-bromo-5-methoxythiophen-2-yl)propanal (CAS: 2229311-42-4): Recent Advances and Applications

The compound 3-(4-bromo-5-methoxythiophen-2-yl)propanal (CAS: 2229311-42-4) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This α,β-unsaturated aldehyde derivative of brominated methoxythiophene has shown significant potential in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery. Recent studies have highlighted its unique reactivity profile, making it a versatile building block for complex molecular architectures.

Structural analysis reveals that the electron-withdrawing properties of the bromine substituent at the 4-position and the electron-donating methoxy group at the 5-position create an interesting electronic environment that influences both the reactivity of the thiophene ring and the aldehyde functionality. This electronic configuration has been exploited in recent synthetic methodologies to create diverse heterocyclic systems with potential biological activity.

In medicinal chemistry applications, researchers at the University of Cambridge (2023) demonstrated the use of 2229311-42-4 as a precursor for the synthesis of novel thiophene-based kinase inhibitors. The compound's ability to undergo selective functionalization at multiple positions enabled the rapid generation of a focused library of 48 derivatives, several of which showed promising activity against CDK8/19 with IC50 values in the low micromolar range. This work was particularly notable for establishing structure-activity relationships in this chemical space.

From a synthetic chemistry perspective, a recent Nature Communications paper (Li et al., 2024) reported an innovative palladium-catalyzed C-H activation protocol using 3-(4-bromo-5-methoxythiophen-2-yl)propanal as the key starting material. The methodology enabled direct arylation at the previously unreactive 3-position of the thiophene ring, opening new possibilities for structural diversification. The authors achieved excellent yields (82-95%) across 22 substrates while maintaining the aldehyde functionality intact for subsequent transformations.

Pharmacological studies have begun to explore the biological activities of derivatives stemming from this scaffold. A 2024 Journal of Medicinal Chemistry publication identified several 2229311-42-4-derived compounds as potent modulators of the NLRP3 inflammasome, showing significant anti-inflammatory effects in murine models of colitis (reducing IL-1β production by 78% at 10 mg/kg dose). The lead compound from this series is currently undergoing preclinical evaluation for inflammatory bowel disease applications.

Analytical characterization of 2229311-42-4 has also seen advancements. A recent Analytical Chemistry study (Zhang et al., 2023) developed a highly sensitive LC-MS/MS method for quantifying this compound and its metabolites in biological matrices, achieving a lower limit of quantification of 0.1 ng/mL. This analytical breakthrough has facilitated more accurate pharmacokinetic studies of derivatives in animal models.

Looking forward, the unique structural features of 3-(4-bromo-5-methoxythiophen-2-yl)propanal continue to inspire innovative applications. Current research directions include its use in PROTAC design (leveraging the aldehyde for reversible conjugation), development of covalent inhibitors targeting cysteine residues, and exploration as a fluorescent probe scaffold due to the thiophene core's photophysical properties. The compound's commercial availability and well-established synthetic routes position it as an increasingly important tool in chemical biology and drug discovery pipelines.